N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)picolinamide

• IUPAC Name: N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C19H20FN3O2/c20-16-6-2-1-5-15(16)19(25)23-11-8-14(9-12-23)13-22-18(24)17-7-3-4-10-21-17/h1-7,10,14H,8-9,11-13H2,(H,22,24)
• InChI Key: PDVJIDQZNIFSDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CC=N2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C19H20FN3O2
• Molecular Weight: 341.4 g/mol

Description

“N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)picolinamide” is a chemical compound with the CAS Number: 1185296-35-8. It has a molecular weight of 353.31. The IUPAC name of this compound is N-{[1-(2-fluorobenzyl)-4-piperidinyl]methyl}-2-methoxyethanamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H25FN2O.2ClH/c1-20-11-8-18-12-14-6-9-19 (10-7-14)13-15-4-2-3-5-16 (15)17;;/h2-5,14,18H,6-13H2,1H3;2*1H. This indicates that the compound contains 16 carbon atoms, 25 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, 1 oxygen atom, and 2 chlorine atoms.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 353.31. The InChI code for this compound is 1S/C16H25FN2O.2ClH/c1-20-11-8-18-12-14-6-9-19 (10-7-14)13-15-4-2-3-5-16 (15)17;;/h2-5,14,18H,6-13H2,1H3;2*1H.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine-containing compounds play a crucial role in drug development. Their derivatives are found in more than twenty classes of pharmaceuticals and alkaloids. Researchers have extensively studied the synthesis of substituted piperidines due to their significance in constructing drug molecules. .

Spiropiperidines and Condensed Piperidines

The compound’s structure suggests the possibility of forming spiropiperidines and condensed piperidines. These heterocyclic motifs have diverse applications in medicinal chemistry, including as bioactive scaffolds and enzyme inhibitors. .

Biological Evaluation

Scientists have explored the biological activity of synthetic and natural piperidines. The compound’s piperidine moiety may interact with biological targets, making it relevant for drug discovery. Researchers assess its binding affinity, selectivity, and potential therapeutic effects. .

Antioxidant Properties

While specific studies on this compound are scarce, related piperidine-based molecules, such as piperine (found in plants of the Piperaceae family), exhibit powerful antioxidant properties. .

Mechanism of Action

Target of Action

Similar compounds with a piperidin-4-yl structure have been found to exhibit antibacterial activity and have been used as activators of hypoxia-inducible factor 1 (HIF-1) pathways .

Mode of Action

For instance, some piperidin-4-yl derivatives have been found to inhibit bacterial growth , while others have been found to activate HIF-1 pathways .

Biochemical Pathways

For instance, some piperidin-4-yl derivatives have been found to inhibit bacterial growth, affecting the biochemical pathways associated with bacterial survival . Others have been found to activate HIF-1 pathways, affecting the biochemical pathways associated with hypoxia response .

Result of Action

For instance, some piperidin-4-yl derivatives have been found to inhibit bacterial growth , while others have been found to activate HIF-1 pathways, potentially influencing cellular responses to hypoxia .